Cas no 2149590-94-1 (2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyl)benzene)

• Product Name: 2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyl)benzene
• CAS No: 2149590-94-1
• MF: C₁₅H₇BrF₈
• MW: 419.107311487198
• CID: 5174215
• Update Time: 2025-05-21

2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyl)benzene

• Inchi： 1S/C15H7BrF8/c16-13(9-5-7(14(19,20)21)1-3-11(9)17)10-6-8(15(22,23)24)2-4-12(10)18/h1-6,13H
• InChI Key： ZPEJMSNKEJDREA-UHFFFAOYSA-N
• SMILES： C(C1=CC(C(F)(F)F)=CC=C1F)(C1=CC(C(F)(F)F)=CC=C1F)Br

Additional information on 2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyl)benzene

Introduction to 2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyl)benzene (CAS No. 2149590-94-1)

2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyl)benzene, identified by its CAS number 2149590-94-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate aromatic structure, which includes multiple fluorinated and brominated substituents. The presence of these functional groups not only imparts unique electronic and steric properties but also opens up a wide array of potential applications in drug discovery and development.

The molecular framework of 2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyl)benzene consists of a central benzene ring substituted with fluorine and trifluoromethyl groups, further modified by a brominated phenylmethyl side chain. This structural configuration is particularly noteworthy due to its potential to interact with biological targets in diverse ways. The fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, play a crucial role in enhancing the compound's pharmacokinetic profile. Similarly, the trifluoromethyl group contributes to lipophilicity and can influence the compound's interaction with enzymes and receptors.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds for their applications in medicinal chemistry. The introduction of fluorine atoms into organic molecules has been widely recognized for its ability to improve drug efficacy, reduce metabolic degradation, and enhance binding specificity. For instance, studies have demonstrated that fluorine substitution can lead to increased bioavailability and prolonged half-life of therapeutic agents. The compound 2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyl)benzene exemplifies this trend, as its structural features are likely to contribute to its potential as a pharmacophore in the design of novel drugs.

One of the most compelling aspects of this compound is its potential utility in the development of small-molecule inhibitors targeting key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The brominated phenylmethyl side chain provides a handle for further chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic applications. Additionally, the presence of multiple halogen atoms makes it an attractive candidate for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyl)benzene. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These studies have revealed that the compound's unique structural features may enable it to bind tightly to enzymes and receptors, potentially leading to high-affinity interactions that are critical for therapeutic efficacy.

The synthesis of 2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyl)benzene represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that require precise control over reaction conditions. The use of advanced catalytic systems and protective group strategies has enabled chemists to construct this complex molecule with high yield and purity. These synthetic methodologies not only highlight the ingenuity of modern organic synthesis but also pave the way for the preparation of other structurally related compounds that may possess similar biological activities.

As research in medicinal chemistry continues to evolve, compounds like 2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyibenzen will undoubtedly play a pivotal role in discovering new therapeutic agents. The combination of computational modeling, synthetic chemistry, and biological testing represents an integrated approach that is essential for translating laboratory discoveries into clinical applications. The study of this compound underscores the importance of interdisciplinary collaboration in advancing drug discovery efforts.

The potential applications of 2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyibenzen extend beyond traditional pharmaceuticals. Its structural motifs may also be relevant in materials science, particularly in the development of advanced polymers and liquid crystals that exhibit unique electronic properties. The ability to incorporate fluorinated aromatic units into larger molecular frameworks could lead to novel materials with enhanced performance characteristics.

In conclusion, 2-{Bromo-[2-fluoro-5-(trifluoromethyl)phenyl]methyl}-1-fluoro-4-(trifluoromethyibenzen (CAS No. 2149590-94-1) is a versatile organic compound with significant potential in both pharmaceutical and materials science applications. Its intricate structure, characterized by multiple halogen substituents, makes it an attractive candidate for further exploration in drug discovery and development. As our understanding of molecular interactions continues to improve through advanced computational methods and synthetic techniques, compounds like this one will remain at the forefront of scientific innovation.